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Compound of Interest

Compound Name: Coumarin 6H

Cat. No.: B1674668 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial, immediate safety and logistical information for the handling and

disposal of Coumarin 6H (CAS No. 58336-35-9). The following procedures are designed to

ensure laboratory safety and operational efficiency.

Hazard Identification and Classification
Coumarin 6H is a fluorescent laser dye.[1] While some safety data sheets (SDS) classify it as

non-hazardous, others indicate potential risks. To ensure the highest safety standards, it is

prudent to handle Coumarin 6H as a hazardous substance.

Based on available data, the primary hazards are:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Quantitative Hazard Data Summary
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Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure
Category 3

H335: May cause respiratory

irritation

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is the first line of defense against exposure. The following

PPE is mandatory when handling Coumarin 6H in solid (powder) or solution form.

Summary of Required Personal Protective Equipment
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PPE Category Item Specification Purpose

Eye & Face Protection Safety Goggles

Chemical splash

goggles compliant

with EN 166 or ANSI

Z87.1.

Protects eyes from

dust particles and

accidental splashes.

Face Shield

Worn over safety

goggles for maximum

protection.

Provides full-face

protection from

splashes when

handling larger

quantities or during

procedures with a

high splash risk.

Skin Protection Gloves

Chemical-resistant

nitrile gloves

(minimum 0.11 mm

thickness). Inspect for

damage before each

use.

Prevents direct skin

contact. Coumarin

compounds may

cause skin irritation or

allergic reactions.

Lab Coat
Standard laboratory

coat.

Protects skin and

personal clothing from

contamination.

Respiratory Protection Particulate Respirator

N95 or higher, or as

dictated by a risk

assessment.

Required when

handling the powder

outside of a chemical

fume hood or when

dust generation is

likely.

Operational Plan: Handling and Storage
Engineering Controls:

Ventilation: Always handle Coumarin 6H in a well-ventilated area. For procedures involving

the solid powder or volatile solvents, a chemical fume hood is required to minimize inhalation
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risk.

Safe Handling Procedures:

Avoid Dust Generation: When handling the solid form, avoid actions that can create dust,

such as vigorous scraping or pouring from a height.

Avoid Contact: Take all necessary precautions to prevent direct contact with skin, eyes, and

clothing.

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

leaving the laboratory. Do not eat, drink, or smoke in areas where Coumarin 6H is handled

or stored.

Container: Keep the storage container tightly closed and store in a cool, dry, and dark place,

away from direct sunlight and heat. Recommended storage is at 2-8°C.[2]

Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines a general procedure for preparing a stock solution of Coumarin 6H.

Adjust concentrations and volumes as required for your specific application.

Materials:

Coumarin 6H powder

Anhydrous Dimethyl sulfoxide (DMSO)

Vortex mixer

Calibrated pipettes and sterile pipette tips

Appropriate volumetric flasks and amber vials for storage

Procedure:
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Pre-Weighing: In a chemical fume hood, carefully weigh the desired amount of Coumarin 6H
powder into a tared, clean, and dry container.

Solvent Addition: Add the calculated volume of DMSO to the container with the Coumarin
6H powder. Coumarin 6 is soluble in DMSO at concentrations of approximately 3 mg/mL.[3]

Dissolution: Tightly cap the container and vortex the solution until the Coumarin 6H is

completely dissolved. Gentle warming may be applied if necessary, but avoid excessive

heat.

Storage: Store the resulting stock solution in a tightly sealed amber vial at -20°C for short-

term storage or -80°C for long-term storage to protect it from light and moisture.

Disposal Plan
Proper disposal of Coumarin 6H and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Identification and Collection:

Solid Waste: Unused or expired Coumarin 6H powder should be collected as hazardous

chemical waste.

Liquid Waste: Solutions containing Coumarin 6H and solvents used for rinsing should be

collected in a designated, labeled, and sealed hazardous waste container.

Contaminated Materials: All materials that have come into direct contact with Coumarin 6H
(e.g., pipette tips, gloves, weighing paper, bench protectors) should be disposed of as solid

hazardous waste.

Step-by-Step Disposal Procedure:

Segregation: Do not mix Coumarin 6H waste with other waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.

Packaging: Ensure all waste containers are appropriate for the type of waste (solid or liquid),

are in good condition, and are tightly sealed.
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Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical name

("Coumarin 6H"), and any other information required by your institution.

Disposal: Arrange for pickup and disposal through your institution's licensed hazardous

waste management provider.

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of

Coumarin 6H in a laboratory setting.
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Caption: A workflow for the safe handling and disposal of Coumarin 6H.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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